sEH Inhibitory Potency: Target Compound vs. Class-Leading Analog FP9
Direct quantitative activity data for 1049340-69-3 against soluble epoxide hydrolase (sEH) has not been identified in public literature or patents. However, the compound's closest structurally characterized analogs within the pyridazinone-phenylurea class exhibit sEH IC₅₀ values ranging from 0.2 nM (FP9, the most potent analog) to 57 nM, as determined in a recombinant human sEH fluorescence-based assay [1]. 1049340-69-3 bears an unsubstituted phenylurea terminus, distinguishing it from FP9 and other benzyl-phenylurea variants. Class-level SAR indicates that the phenylurea moiety directly participates in key hydrogen-bonding interactions with the sEH catalytic triad, and its substitution status is a primary driver of potency [1]. Without direct assay data, the quantitative potency of 1049340-69-3 relative to FP9 (IC₅₀ = 0.2 nM) or the class median remains unestablished; its differentiation is currently limited to structural topology rather than confirmed biochemical superiority.
| Evidence Dimension | sEH enzyme inhibition (IC₅₀) |
|---|---|
| Target Compound Data | Not publicly reported |
| Comparator Or Baseline | FP9 (benzyl-phenylurea pyridazinone analog): IC₅₀ = 0.2 nM; Class range: 0.2–57 nM |
| Quantified Difference | Data gap — no quantitative comparison possible |
| Conditions | Recombinant human sEH fluorescence-based assay (pH 7.4, 25°C) |
Why This Matters
Procurement for sEH-targeted projects must consider that the class-leading analog FP9 achieves 0.2 nM potency and 78% oral bioavailability; without activity data, 1049340-69-3 cannot be assumed to match this performance.
- [1] Lengerli D, et al. Phenyl-benzyl-ureas with pyridazinone motif: Potent soluble epoxide hydrolase inhibitors with enhanced pharmacokinetics and efficacy in a paclitaxel-induced neuropathic pain model. Eur J Med Chem. 2025;290:117510. View Source
